Cas no 133706-82-8 (meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine)

• Product Name: meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine
• CAS No: 133706-82-8
• MF: C₄₄H₁₄F₁₆N₄
• MW: 902.583225727081
• CID: 3162030
• PubChem ID: 136865979
• Update Time: 2025-06-08

meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine Chemical and Physical Properties

Names and Identifiers

• meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine
• 5,10,15,20-tetrakis(2,3,5,6-tetrafluorophenyl)-21,23-dihydroporphyrin
• SCHEMBL17222195
• meso-tetra(2,3,5,6-tetrafluorophenyl)porphine
• 133706-82-8

• Inchi： 1S/C44H14F16N4/c45-13-9-14(46)38(54)33(37(13)53)29-21-1-2-22(61-21)30(34-39(55)15(47)10-16(48)40(34)56)24-5-6-26(63-24)32(36-43(59)19(51)12-20(52)44(36)60)28-8-7-27(64-28)31(25-4-3-23(29)62-25)35-41(57)17(49)11-18(50)42(35)58/h1-12,61,64H/b29-21+,29-23+,30-22+,30-24+,31-25+,31-27+,32-26+,32-28+
• InChI Key： LPDUKFMYDJDZMC-ZSMLRSKPSA-N
• SMILES： FC1C(=CC(=C(C=1C1C2C=CC(=C(C3C(=C(C=C(C=3F)F)F)F)C3=CC=C(C(C4C(=C(C=C(C=4F)F)F)F)=C4C=CC(C(C5C(=C(C=C(C=5F)F)F)F)=C5C=CC=1N5)=N4)N3)N=2)F)F)F |c:12,60,t:40,56|

Computed Properties

• Exact Mass: 902.0962971Da
• Monoisotopic Mass: 902.0962971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 64
• Rotatable Bond Count: 4
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 57.4Ų

Additional information on meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine

Comprehensive Overview of meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine (CAS No. 133706-82-8)

meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine (CAS No. 133706-82-8) is a fluorinated porphyrin derivative that has garnered significant attention in the fields of organic chemistry, materials science, and biomedical research. This compound belongs to the porphyrin family, which is renowned for its unique photophysical and electrochemical properties. The incorporation of tetrafluorophenyl groups enhances its stability and reactivity, making it a versatile building block for advanced applications.

One of the most compelling aspects of meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine is its role in photodynamic therapy (PDT). Researchers are increasingly exploring its potential as a photosensitizer due to its ability to generate reactive oxygen species (ROS) upon light irradiation. This property is critical for targeting cancer cells and microbial pathogens, aligning with the growing demand for non-invasive therapeutic approaches. Additionally, its fluorescence properties make it valuable in imaging and diagnostics, addressing the need for precise and real-time monitoring in medical applications.

In the realm of renewable energy, this compound has shown promise in dye-sensitized solar cells (DSSCs) and organic photovoltaics. Its ability to absorb a broad spectrum of light and facilitate electron transfer processes makes it an attractive candidate for improving the efficiency of solar energy conversion. As the world shifts toward sustainable energy solutions, the demand for high-performance materials like meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine is expected to rise.

The synthesis and modification of meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine have also been a focal point in catalysis. Its metal complexes, particularly with transition metals like palladium and platinum, exhibit exceptional catalytic activity in various organic transformations. This aligns with the industrial need for efficient and selective catalysts to streamline chemical processes and reduce environmental impact.

From a materials science perspective, this porphyrin derivative is being investigated for its potential in molecular electronics and sensor development. Its ability to form stable thin films and interact with specific analytes makes it suitable for designing high-sensitivity sensors for environmental monitoring and biomedical diagnostics. The integration of AI-driven material discovery tools has further accelerated the exploration of its applications, reflecting the intersection of chemistry and technology.

In summary, meso-Tetra (2,3,5,6-tetrafluorophenyl) porphine (CAS No. 133706-82-8) is a multifaceted compound with applications spanning healthcare, energy, and advanced materials. Its unique properties and adaptability to modern technological demands position it as a key player in the next generation of scientific innovations. As research continues to uncover its full potential, this compound is poised to address some of the most pressing challenges in science and industry.